Cas no 84827-85-0 (1H-1,2,4-Triazol-3-amine, 5-(methylthio)-1-(phenylmethyl)-)

• Product name: 1H-1,2,4-Triazol-3-amine, 5-(methylthio)-1-(phenylmethyl)-
• CAS No: 84827-85-0
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 1826842
• PubChem ID: 15578942

1H-1,2,4-Triazol-3-amine, 5-(methylthio)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-methylsulfanyl-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 5-(methylthio)-1-(phenylmethyl)-
• DTXSID80574774
• 1-Benzyl-5-methylsulfanyl-1H-[1,2,4]triazol-3-ylamine
• 1-Benzyl-5-(methylsulfanyl)-1H-1,2,4-triazol-3-amine
• 84827-85-0

• Inchi： InChI=1S/C10H12N4S/c1-15-10-12-9(11)13-14(10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,11,13)
• InChI Key： XPUJUPFORKYBCW-UHFFFAOYSA-N
• SMILES： CSC1=NC(=NN1CC2=CC=CC=C2)N

Computed Properties

• Exact Mass: 220.07826757g/mol
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82Ų